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Compound of Interest

Compound Name: 5-CM-H2Dcfda
CAS No.: 1219794-09-8
Cat. No.: B1669264
Get Quote
. J

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals using 5-CM-
H2DCFDA for the detection of intracellular reactive oxygen species (ROS).

Frequently Asked Questions (FAQs)

Q1: What is 5-CM-H2DCFDA and how does it work?

5-CM-H2DCFDA (5-(and-6)-chloromethyl-2',7'-dichlorodihydrofluorescein diacetate) is a cell-
permeant fluorescent probe used to detect a broad spectrum of reactive oxygen species
(ROS), including hydrogen peroxide, hydroxyl radicals, and peroxynitrite.[1][2][3] The probe
itself is non-fluorescent. Once it diffuses into the cell, intracellular esterases cleave the acetate
groups, and the chloromethyl group reacts with intracellular thiols, trapping the probe inside.[1]
[4] Subsequent oxidation by ROS converts the non-fluorescent molecule into the highly
fluorescent 2',7'-dichlorofluorescein (DCF).[1][2][5]

Q2: What are the excitation and emission wavelengths for the fluorescent product DCF?
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The fluorescent product, DCF, has an excitation maximum of approximately 492-495 nm and
an emission maximum of around 517-527 nm.[6][7]

Q3: Can 5-CM-H2DCFDA be used in fixed cells?

No, 5-CM-H2DCFDA and similar derivatives are not fixable.[8] The assay relies on the
enzymatic activity of intracellular esterases which are inactivated by fixation. Therefore, this
probe is intended for use in live cells.

Q4: Is 5-CM-H2DCFDA specific to a particular reactive oxygen species?

No, 5-CM-H2DCFDA is a general indicator of oxidative stress and is not specific to a single
type of ROS.[3][9] It can be oxidized by various ROS, including hydrogen peroxide, hydroxyl
radicals, and peroxynitrite.[1][2]

Experimental Workflow & Mechanism

The following diagram illustrates the general experimental workflow for 5-CM-H2DCFDA
staining.
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Cell Preparation

Culture cells to desired confluency

:

Apply experimental treatment (e.g., drug exposure)

;

Wash cells with warm buffer (e.g., HBSS)

Proceed to staining

Staiping

Load cells with 5-CM-H2DCFDA working solution

;

Incubate in the dark (37°C)

;

Wash cells to remove excess probe

Proceed to analysis

Data Acpuisition

Measure fluorescence immediately

;

(Flow Cytometer, Fluorescence Microscope, or Plate Reader)

Click to download full resolution via product page

Caption: General experimental workflow for intracellular ROS detection using 5-CM-H2DCFDA.
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The diagram below illustrates the mechanism of action of 5-CM-H2DCFDA.
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Intracellular Esterases Reactive Oxygen Species (ROS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

